Cas no 102583-96-0 (Benzoic acid,2-[[2,5-bis(trifluoromethyl)phenyl]amino]-)

• Product name: Benzoic acid,2-[[2,5-bis(trifluoromethyl)phenyl]amino]-
• CAS No: 102583-96-0
• MF: C₁₅H₉NO₂F₆
• MW: 349.22786
• CID: 164616
• PubChem ID: 3025354

Benzoic acid,2-[[2,5-bis(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-[[2,5-bis(trifluoromethyl)phenyl]amino]benzoic acid
• 2-[2,5-bis(trifluoromethyl)anilino]benzoic acid
• AC1MHF78
• ACMC-1BNKP
• Benzoic acid, 2-((2,5-bis(trifluoromethyl)phenyl)amino)-
• CTK4A1261
• N-(2,5-Bis(trifluoromethyl)phenyl)anthranilic acid
• Brn 2781991
• Benzoic acid, 2-[[2,5-bis(trifluoromethyl)phenyl]amino]-
• Anthranilic acid, N-(alpha,alpha,alpha,alpha',alpha',alpha'-hexafluoro-2,5-xylyl)-
• 102583-96-0
• DTXSID40145303
• Benzoic acid,2-[[2,5-bis(trifluoromethyl)phenyl]amino]-

• Inchi： InChI=1S/C15H9F6NO2/c16-14(17,18)8-5-6-10(15(19,20)21)12(7-8)22-11-4-2-1-3-9(11)13(23)24/h1-7,22H,(H,23,24)
• InChI Key： QDYFUXCKCBIGFN-UHFFFAOYSA-N
• SMILES： FC(F)(F)C1C=CC(C(F)(F)F)=CC=1NC1C=CC=CC=1C(O)=O

Computed Properties

• Exact Mass: 349.05377
• Monoisotopic Mass: 349.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų
• XLogP3: 6.1

Experimental Properties

• Density: 1.485
• Boiling Point: 362.2°Cat760mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.529
• PSA: 49.33
• LogP: 5.23900